Cas no 106634-63-3 (5,8-dimethyl-1h-cinnolin-4-one)
106634-63-3 structure
Product Name:5,8-dimethyl-1h-cinnolin-4-one
CAS No:106634-63-3
MF:C10H10N2O
MW:174.199202060699
CID:1175966
PubChem ID:13691135
Update Time:2025-04-20
5,8-dimethyl-1h-cinnolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5,8-dimethyl-1h-cinnolin-4-one
- 5,8-DIMETHYLCINNOLIN-4-OL
- DTXSID60546813
- SCHEMBL10914083
- 5,8-Dimethylcinnolin-4(1H)-one
- 106634-63-3
-
- Inchi: 1S/C10H10N2O/c1-6-3-4-7(2)10-9(6)8(13)5-11-12-10/h3-5H,1-2H3,(H,12,13)
- InChI Key: PRVWVTTZUXPCHL-UHFFFAOYSA-N
- SMILES: O=C1C=NNC2C(C)=CC=C(C)C=21
Computed Properties
- Exact Mass: 174.0794
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 46.01
5,8-dimethyl-1h-cinnolin-4-one Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
106634-63-3 (5,8-dimethyl-1h-cinnolin-4-one) Related Products
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